Cas no 93981-09-0 (N-(2-Hydroxyethyl)anilinium hydrogen sulphate)

• Product name: N-(2-Hydroxyethyl)anilinium hydrogen sulphate
• CAS No: 93981-09-0
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 810086
• PubChem ID: 16205913

N-(2-Hydroxyethyl)anilinium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxyethyl)anilinium hydrogen sulphate
• hydrogen sulfate,2-hydroxyethyl(phenyl)azanium
• 93981-09-0
• EINECS 301-091-2

• Inchi： InChI=1S/C8H11NO.H2O4S/c10-7-6-9-8-4-2-1-3-5-8;1-5(2,3)4/h1-5,9-10H,6-7H2;(H2,1,2,3,4)
• InChI Key： NNKYSIRIWMMQFW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)[NH2+]CCO.OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 235.051443
• Monoisotopic Mass: 235.051443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123

Experimental Properties

• Boiling Point: 506.4°Cat760mmHg
• Flash Point: 260°C